molecular formula C18H17NO3 B8371493 2-(2-(2-Methoxyphenyl)propyl)isoindoline-1,3-dione

2-(2-(2-Methoxyphenyl)propyl)isoindoline-1,3-dione

Cat. No.: B8371493
M. Wt: 295.3 g/mol
InChI Key: RKKOGTNUTPGAIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-(2-Methoxyphenyl)propyl)isoindoline-1,3-dione is a useful research compound. Its molecular formula is C18H17NO3 and its molecular weight is 295.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H17NO3

Molecular Weight

295.3 g/mol

IUPAC Name

2-[2-(2-methoxyphenyl)propyl]isoindole-1,3-dione

InChI

InChI=1S/C18H17NO3/c1-12(13-7-5-6-10-16(13)22-2)11-19-17(20)14-8-3-4-9-15(14)18(19)21/h3-10,12H,11H2,1-2H3

InChI Key

RKKOGTNUTPGAIC-UHFFFAOYSA-N

Canonical SMILES

CC(CN1C(=O)C2=CC=CC=C2C1=O)C3=CC=CC=C3OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

As shown in step 4-iii of Scheme 4, a mixture of 2-(2-methoxyphenyl)-1-propanol (1.31 g, 7.08 mmol), phthalimide (1.09 g, 7.44 mmol), and PPh3 resin (3.43 g, 10.6 mmol) was stirred at room temperature for 15 minutes to allow the resin to swell. Diisopropylazodicarboxylate (2.29 g, 2.24 mL, 10.6 mmol) was added and the reaction was stirred for 18 hours. The reaction mixture was filtered through diatomaceous earth, which was subsequently washed with EtOAc and DCM. The filtrate was concentrated under reduced pressure and purified by medium pressure chromatography on silica gel (10 to 20% EtOAc in hexanes) to give 2-(2-(2-methoxyphenyl)propyl)isoindoline-1,3-dione as a clear, colorless oil (Compound 2010, 2.15 g, quantitative yield): 1H NMR (CDCl3) δ 7.81 (dd, J=5.5, 3.0 Hz, 2H), 7.69 (dd, J=5.5, 3.0 Hz, 2H), 7.34-7.24 (m, 1H), 7.19 (ddd, J=8.1, 7.5, 1.7 Hz, 1H), 6.94 (td, J=7.5, 1.1 Hz, 1H), 6.76 (dd, J=8.2, 0.9 Hz, 1H), 4.03-3.69 (m, 3H), 3.66 (s, 3H), 1.32 (d, J=6.8 Hz, 3H).
Quantity
1.31 g
Type
reactant
Reaction Step One
Quantity
1.09 g
Type
reactant
Reaction Step One
Name
Quantity
3.43 g
Type
reactant
Reaction Step One

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